Schembl22389974
Description
Schembl22389974 is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized using a specific method and has shown promising results in several studies. In
Scientific Research Applications
Scientific Creativity in Education
The development and validation of a test for measuring scientific creativity among secondary school students highlights the role of creativity in scientific inquiry and education. The test aims to capture aspects of scientific creativity, suggesting that science ability is a necessary but not sufficient condition for scientific creativity, indicating the complexity of fostering creativity within the scientific domain (Hu & Adey, 2002).
Undergraduate Research for Minority Scientists
Undergraduate research experiences are instrumental in increasing self-efficacy and career ambitions among underrepresented students in STEM fields. This underscores the transformative effect of research experience on students' career trajectories, particularly in minority-serving institutions, thereby addressing the underrepresentation of minorities in the sciences (Carpi et al., 2017).
Problem-Based Learning and Scientific Creativity
Problem-Based Learning (PBL) has been shown to foster scientific creativity among fifth graders, particularly in solving scientific problems and advancing scientific knowledge. This approach not only enhances students' creativity but also their engagement and interest in science, demonstrating the effectiveness of PBL in science education (Siew, Chong, & Lee, 2015).
Stem Cell Research and Banking
Stem cell research is rapidly evolving, offering significant therapeutic potential for previously incurable diseases. The establishment of stem cell biobanks facilitates the collection, storage, and distribution of stem cell-related biomaterials, highlighting the critical role of infrastructure in supporting scientific research and therapeutic innovation (Dricu, 2018).
Teaching Scientific Communication Skills
Instruction in 'Scientific Communication' skills significantly impacts students' performance in scientific literacy tasks. A comprehensive program focusing on information retrieval, scientific reading and writing, and data representation significantly enhances students' scientific literacy, illustrating the importance of explicit skills instruction in science education (Spektor-levy, Eylon, & Scherz, 2009).
properties
IUPAC Name |
tert-butyl N-[(6R,7R)-6-hydroxy-3-propan-2-yl-2-azaspiro[3.4]octan-7-yl]carbamate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28N2O3.ClH/c1-9(2)12-15(8-16-12)6-10(11(18)7-15)17-13(19)20-14(3,4)5;/h9-12,16,18H,6-8H2,1-5H3,(H,17,19);1H/t10-,11-,12?,15?;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKXMYBQISHQEAV-HCMKGXFZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C2(CC(C(C2)O)NC(=O)OC(C)(C)C)CN1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1C2(C[C@H]([C@@H](C2)O)NC(=O)OC(C)(C)C)CN1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H29ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.85 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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